Cas no 1030762-70-9 (Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate)

Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate is a specialized sulfonamide derivative incorporating both phenyl and thiophene functional groups. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its hybrid heterocyclic-aromatic structure. The presence of the sulfonamide moiety enhances its utility in medicinal chemistry, offering opportunities for further derivatization. Its ester group provides reactivity for subsequent transformations, while the thiophene ring contributes to electronic diversity, which may influence binding interactions in target systems. The compound's structural features make it a candidate for research in drug discovery and material science applications.

Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate structure

1030762-70-9 structure

Product Name:Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate

CAS No:1030762-70-9

MF:C₁₆H₁₇NO₄S₂

MW:351.440481901169

CID:5681618

PubChem ID:42937686

Update Time:2025-10-20

Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- Z240307680
- 1030762-70-9
- Methyl 3-[[(E)-2-phenylethenyl]sulfonylamino]-3-thiophen-2-ylpropanoate
- methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate
- EN300-26597631
- Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate
- Inchi： 1S/C16H17NO4S2/c1-21-16(18)12-14(15-8-5-10-22-15)17-23(19,20)11-9-13-6-3-2-4-7-13/h2-11,14,17H,12H2,1H3/b11-9+
- InChI Key： XTVPFEMYVIFXNF-PKNBQFBNSA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(NC(C1=CC=CS1)CC(=O)OC)(=O)=O

Computed Properties

Exact Mass: 351.05990037g/mol
Monoisotopic Mass: 351.05990037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 109Å²

Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate Pricemore >>

Related Categories	No.	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26597631-0.1g	1030762-70-9	90%	0.1g	$678.0	2023-09-13
Enamine	EN300-26597631-0.25g	1030762-70-9	90%	0.25g	$708.0	2023-09-13
Enamine	EN300-26597631-0.5g	1030762-70-9	90%	0.5g	$739.0	2023-09-13
Enamine	EN300-26597631-1g	1030762-70-9	90%	1g	$770.0	2023-09-13
Enamine	EN300-26597631-2.5g	1030762-70-9	90%	2.5g	$1509.0	2023-09-13
Enamine	EN300-26597631-5g	1030762-70-9	90%	5g	$2235.0	2023-09-13
Enamine	EN300-26597631-10g	1030762-70-9	90%	10g	$3315.0	2023-09-13
Enamine	EN300-26597631-0.05g	1030762-70-9	90%	0.05g	$647.0	2023-09-13

Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

Additional information on Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate

Comprehensive Overview of Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate (CAS No. 1030762-70-9)

Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate (CAS No. 1030762-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique sulfonamide and thiophene moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and functional materials.

The structural features of Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate include a phenyl vinyl sulfonamide group and a thiophene ring, which contribute to its reactivity and binding affinity. These attributes align with current trends in targeted drug delivery and enzyme inhibition, areas where sulfonamide derivatives are widely explored. The ester functional group further enhances its utility in prodrug design, a hot topic in modern medicinal chemistry.

In recent years, the scientific community has focused on optimizing the synthesis of sulfonamide-based compounds like CAS No. 1030762-70-9 to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline production, addressing the need for scalable and sustainable methodologies. These innovations resonate with the broader push toward green chemistry and cost-effective manufacturing.

Another area of interest is the compound's potential role in cancer research. Sulfonamides are known to interact with carbonic anhydrase and other biological targets, making them candidates for anticancer agents. While Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate is still under investigation, preliminary studies suggest it may contribute to the development of personalized medicine approaches, a rapidly evolving field.

From a commercial perspective, the demand for high-purity pharmaceutical intermediates like CAS No. 1030762-70-9 is rising, driven by the expansion of the biopharmaceutical industry. Suppliers and manufacturers are increasingly prioritizing quality control and regulatory compliance to meet global standards, ensuring the compound's suitability for preclinical and clinical studies.

In summary, Methyl 3-(2-phenylethenesulfonamido)-3-(thiophen-2-yl)propanoate represents a promising compound at the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing advancements in synthesis and characterization, position it as a key player in addressing contemporary challenges in drug development and biomaterial engineering.